![molecular formula C10H14ClNO3 B555876 Methyl D-tyrosinate hydrochloride CAS No. 3728-20-9](/img/structure/B555876.png)
Methyl D-tyrosinate hydrochloride
Overview
Description
“Methyl D-tyrosinate hydrochloride” is a chemical compound with the molecular formula C10H14ClNO3 . It is also known as “D-Tyrosine methyl ester hydrochloride” and has been used as an anti-inflammatory agent for the treatment of inflammatory bowel disease, hepatitis, and other inflammatory diseases .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For instance, methyl (tert-butoxycarbonyl)-L-tyrosinate and methyl (2,2,2-trifluoroacetyl)-L-tyrosinate were synthesized, and their structures were confirmed spectroscopically . Single crystals of these compounds were studied by X-ray diffraction .Molecular Structure Analysis
The molecular structure of “this compound” is characterized by an average mass of 231.676 Da and a monoisotopic mass of 231.066223 Da .Physical and Chemical Properties Analysis
“this compound” has a molecular formula of C10H14ClNO3, an average mass of 231.676 Da, and a monoisotopic mass of 231.066223 Da .Scientific Research Applications
Fluorescent Sensing Applications : A study by Hou et al. (2015) developed a sensitive fluorescent sensor for detecting methyl parathion using L-tyrosine methyl ester functionalized carbon dots. This innovation could be useful in environmental monitoring and safety assessment of agricultural products (Hou et al., 2015).
Synthesis and Chemical Studies : The work by Jin et al. (2014) highlights a total synthesis of methyl L-daunosaminide hydrochloride from L-tyrosine, demonstrating the use of methyl D-tyrosinate hydrochloride in complex chemical synthesis processes (Jin et al., 2014).
Complex Formation and Drug Interaction Studies : Janik et al. (2009) explored the formation of complexes between N-acetyl-l-tyrosine methyl ester and N-acetylprocainamide hydrochloride, providing insight into the interactions of tyrosine derivatives in pharmaceutical contexts (Janik et al., 2009).
Enzymatic and Biochemical Research : Yamamoto Ki et al. (2001) isolated and purified tyrosine hydroxylase from callus cultures, showcasing the role of tyrosine derivatives in enzymatic studies and potentially in understanding biochemical pathways (Yamamoto Ki et al., 2001).
Potential Antibacterial Activity : Macdonald et al. (2016) demonstrated the biotransformation of L-tyrosine methyl ester to a compound with potential antibacterial activity, highlighting another possible application of this compound in medical and microbiological research (Macdonald et al., 2016).
Radiochemistry and Imaging Studies : Gomzina et al. (2014) explored the synthesis of a tyrosine analog using methylation techniques for positron emission tomography (PET) imaging, indicating the use of this compound in advanced medical imaging (Gomzina et al., 2014).
Chemical Modification and Protein Studies : Sato et al. (2015) achieved tyrosine-specific chemical modification using hemin-activated luminol derivatives, an approach that could be relevant in the study of protein structures and functions (Sato et al., 2015).
Safety and Hazards
According to the safety data sheet, this chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard . It may cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the respiratory system being a target organ .
Properties
IUPAC Name |
methyl (2R)-2-amino-3-(4-hydroxyphenyl)propanoate;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO3.ClH/c1-14-10(13)9(11)6-7-2-4-8(12)5-3-7;/h2-5,9,12H,6,11H2,1H3;1H/t9-;/m1./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VXYFARNRGZWHTJ-SBSPUUFOSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(CC1=CC=C(C=C1)O)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)[C@@H](CC1=CC=C(C=C1)O)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14ClNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40190732 | |
Record name | Methyl D-tyrosinate hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40190732 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
3728-20-9 | |
Record name | D-Tyrosine, methyl ester, hydrochloride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3728-20-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl D-tyrosinate hydrochloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003728209 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Methyl D-tyrosinate hydrochloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40190732 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Methyl D-tyrosinate hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.020.986 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | METHYL D-TYROSINATE HYDROCHLORIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/7R5Z5TEQ9D | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the significance of D-Tyrosine methyl ester hydrochloride in the synthesis of (-)-aphanorphine?
A1: D-Tyrosine methyl ester hydrochloride serves as the crucial starting material in the asymmetric synthesis of (-)-aphanorphine []. This compound, readily derived from D-Tyrosine in four steps, provides the chiral backbone upon which the complex structure of (-)-aphanorphine is built. The researchers utilized this compound to ensure the stereoselective formation of the desired enantiomer of (-)-aphanorphine.
Q2: Could you elaborate on the specific steps involved in using D-Tyrosine methyl ester hydrochloride for (-)-aphanorphine synthesis?
A2: The synthesis begins with D-Tyrosine methyl ester hydrochloride and involves several key steps. First, it undergoes modifications to incorporate the necessary functional groups for the subsequent reactions. A ring-closing metathesis reaction is then employed to construct the bicyclic precursor. Finally, an intramolecular Friedel-Crafts reaction forms the tricyclic framework characteristic of (-)-aphanorphine [].
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